Cas no 58596-89-7 (2,6-dichloro-5-methyl-pyridin-3-amine)

• Product Name: 2,6-dichloro-5-methyl-pyridin-3-amine
• CAS No: 58596-89-7
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD20697565
• CID: 1031606
• PubChem ID: 12265429
• Update Time: 2025-10-28

2,6-dichloro-5-methyl-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-5-methylpyridin-3-amine
• 2,6-Dichlor-3-methyl-5-amino-pyridin
• 2,6-dichloro-5-methyl-pyridin-3-ylamine
• 5-amino-2,6-dichloro-3-methyl-pyridine
• AK126939
• KB-226126
• 2,6-dichloro-5-methyl-pyridin-3-amine
• SCHEMBL9686927
• CS-0153276
• 58596-89-7
• BS-17265
• D82606
• DTXSID90483106
• MFCD20697565
• DB-093519
• AKOS016012838

• MDL： MFCD20697565
• Inchi： 1S/C6H6Cl2N2/c1-3-2-4(9)6(8)10-5(3)7/h2H,9H2,1H3
• InChI Key： OWYDPZWYAJXJAP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(N=1)Cl)N

Computed Properties

• Exact Mass: 175.9908036g/mol
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,6-dichloro-5-methyl-pyridin-3-amine

Introduction to 2,6-Dichloro-5-methyl-pyridin-3-amine (CAS No. 58596-89-7)

2,6-Dichloro-5-methyl-pyridin-3-amine, with the CAS number 58596-89-7, is a versatile organic compound that has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with two chlorine atoms and a methyl group, along with an amino group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2,6-dichloro-5-methyl-pyridin-3-amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2,6-dichloro-5-methyl-pyridine with ammonia or a suitable amine derivative under controlled conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired amine product. The choice of reaction conditions, such as temperature, pressure, and catalysts, can significantly influence the yield and purity of the final product.

In the pharmaceutical industry, 2,6-dichloro-5-methyl-pyridin-3-amine has shown promise as an intermediate in the development of novel drugs. Recent research has focused on its use in the synthesis of compounds with potential therapeutic applications. For example, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of inhibitors for specific enzymes involved in various diseases. The unique structure of 2,6-dichloro-5-methyl-pyridin-3-amine allows for the introduction of additional functional groups that can enhance the pharmacological properties of the final drug candidates.

Beyond pharmaceuticals, 2,6-dichloro-5-methyl-pyridin-3-amine has also found applications in agrochemicals. Its ability to serve as a building block for herbicides and pesticides has been explored by researchers and industry professionals. The compound's structural features make it suitable for designing molecules with high selectivity and efficacy against target organisms while minimizing environmental impact. A notable example is its use in the synthesis of pyrazole-based herbicides, which have shown excellent performance in controlling weeds in agricultural settings.

In materials science, 2,6-dichloro-5-methyl-pyridin-3-amine has been investigated for its potential use in the development of functional materials. Its aromatic nature and substituents can be leveraged to create polymers with unique properties such as high thermal stability and mechanical strength. Recent studies have demonstrated the use of this compound as a monomer in polymerization reactions to produce materials with tailored characteristics for specific applications.

The safety and environmental impact of 2,6-dichloro-5-methyl-pyridin-3-amine are important considerations in its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure workplace safety and environmental protection. Researchers continue to monitor its behavior under various conditions to ensure that it remains safe for use across different industries.

In conclusion, 2,6-dichloro-5-methyl-pyridin-3-amine (CAS No. 58596-89-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in the synthesis of more complex molecules with potential therapeutic and industrial benefits. Ongoing research continues to uncover new uses and optimize existing processes involving this compound, further solidifying its importance in modern chemistry.